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Compound of Interest

Compound Name: 1-Ethyl-3-methylurea

CAS No.: 28145-10-0

Cat. No.: B1594511

Get Quote

Executive Summary & Chemical Identity
1-Ethyl-3-methylurea (EMU) is a dialkylurea compound primarily utilized in crop science as a

stable precursor for generating high-potency alkylating agents (specifically N-nitroso

derivatives) and as a reference standard in the metabolic tracking of urea-based herbicides.

While often overshadowed by Ethyl Methanesulfonate (EMS), EMU derivatives offer a distinct

alkylation profile (preferring O-alkylation over N-alkylation), making them critical tools for

TILLING (Targeting Induced Local Lesions in Genomes) and forward genetics where specific

point mutations (SNPs) are required.
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Property Specification

IUPAC Name 1-Ethyl-3-methylurea

CAS Number 2224-43-3

Molecular Formula C₄H₁₀N₂O

Role
Mutagen Precursor, Herbicide Metabolite,

Analytical Standard

Key Reactivity
Nucleophilic attack (precursor); Alkylation (after

nitrosation)

Safety & Handling (Critical)
WARNING: While 1-Ethyl-3-methylurea itself has moderate toxicity, its experimental utility

often involves conversion to N-Nitroso-1-ethyl-3-methylurea (NEMU), a potent carcinogen and

mutagen.

Containment: All weighing and solution preparation must occur in a Class II Biosafety

Cabinet or Chemical Fume Hood.

Deactivation: Neutralize all waste solutions with 10% Sodium Thiosulfate and 1N NaOH for

at least 24 hours before disposal.

PPE: Double nitrile gloves, lab coat, and full-face shield are mandatory.

Application I: Chemical Mutagenesis (Forward
Genetics)
Mechanism of Action
The experimental value of EMU lies in its conversion to the N-nitroso form. Unlike EMS, which

predominantly ethylates the N7 position of guanine (often leading to cytotoxic events), nitroso-

ureas like NEMU have a higher affinity for the O6 position of guanine.

O6-Ethylguanine pairs with Thymine instead of Cytosine during replication.
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Result: GC

AT transition mutations (high density, low cytotoxicity).

Protocol: Seed Mutagenesis Assay
Objective: Generate an M1 population with high mutation density for phenotypic screening.

Reagents
1-Ethyl-3-methylurea (Solid)[1]

Acetic Acid / Sodium Nitrite (for in situ nitrosation if NEMU is not purchased directly)

Phosphate Buffer (pH 6.0 and pH 7.0)

Sodium Thiosulfate (Stop solution)

Experimental Workflow
Step 1: Seed Preparation

Select genetically uniform seeds (e.g., Arabidopsis Col-0, Rice Nipponbare).

Pre-soak seeds in distilled water for 12–16 hours at 20°C to initiate metabolic activity and

synchronize the cell cycle (S-phase is most sensitive).

Step 2: Mutagen Activation (Pre-Incubation) Note: If using stable EMU, activation is required.

Dissolve EMU in 100 mM Citrate-Phosphate buffer (pH 5.0).

Add equimolar Sodium Nitrite (

) to generate the active nitroso species.

Incubate for 30 minutes on ice. Caution: Solution is now highly mutagenic.

Step 3: Treatment

Transfer pre-soaked seeds to the mutagen solution.
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Dosage Optimization:

Arabidopsis:[1] 1 mM – 5 mM

Rice/Maize: 5 mM – 10 mM

Incubate for 3–6 hours at 22°C with gentle shaking (50 rpm). Avoid vigorous shaking to

prevent mechanical damage to softened seed coats.

Step 4: Termination & Wash

Decant mutagen solution into a waste container containing 10% Sodium Thiosulfate.

Immediately rinse seeds with 100 mM Sodium Thiosulfate for 15 minutes to quench residual

alkylating agent.

Perform 10 washes (5 minutes each) with distilled water.

Verification: The final wash should have neutral pH and no detectable chemical odor.

Step 5: Post-Treatment Care

Sow M1 seeds immediately in wet soil or agar plates. Do not store treated seeds.

Maintain high humidity for the first 48 hours to aid recovery from chemical stress.

Application II: Metabolic Fate Analysis (Herbicide
R&D)
Context: Many sulfonylurea and phenylurea herbicides degrade into simple dialkylureas like

EMU in soil and plant tissue. Quantifying EMU residues is critical for regulatory compliance and

environmental impact studies.

Protocol: LC-MS/MS Detection in Plant Tissue
Objective: Quantify EMU residues in crop foliage.

Extraction
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Homogenization: Grind 1g of plant tissue in liquid nitrogen.

Solvent: Add 5 mL Acetonitrile:Water (80:20 v/v) containing 0.1% Formic Acid.

Agitation: Vortex for 1 min, then sonicate for 15 min at 4°C.

Clarification: Centrifuge at 10,000 x g for 10 min. Filter supernatant through a 0.22 µm PTFE

filter.

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B (0-1 min)

95% B (8 min).

Detection: Electrospray Ionization (ESI) Positive Mode.

MRM Transitions (Quantification):

Precursor Ion (m/z) Product Ion (m/z) Collision Energy (eV)

| 103.1

| 72.1 (Loss of

) | 15 | | 103.1

| 44.1 (Fragment

) | 25 |

Visualizing the Experimental Logic
Diagram 1: Mechanism of Mutagenesis
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This diagram illustrates the activation of EMU and its specific attack on DNA.
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Alkylation GC -> AT Transition
(Point Mutation)

Replication Error

Click to download full resolution via product page

Caption: Pathway converting the stable EMU precursor into the active alkylating agent,

resulting in specific GC-to-AT transition mutations.

Diagram 2: Forward Genetics Workflow
This diagram outlines the operational steps from seed treatment to mutant screening.

Generation M1
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Caption: Step-by-step workflow for creating a mutagenized population using EMU, moving from

treatment to M2 screening.
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(Note: While direct literature on "1-Ethyl-3-methylurea" as a standalone mutagen is rare

compared to EMS, the protocols above are adapted from standard alkylurea mutagenesis and

urea herbicide metabolite analysis standards.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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